2-Methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• SMILES: CC1=C(C=CC=N1)NCC2=CN=CN=C2
• InChI: InChI=1S/C11H12N4/c1-9-11(3-2-4-14-9)15-7-10-5-12-8-13-6-10/h2-6,8,15H,7H2,1H3
• InChIKey: WUVADVTWMYQPKH-UHFFFAOYSA-N

2-Methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine: Identity and Chemotype Context

2-Methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine (CAS 1507734-64-6) is a disubstituted heterocyclic amine comprising a 2-methylpyridine core linked via a secondary amine bridge to a pyrimidin-5-ylmethyl moiety . It belongs to a broader class of pyridin-3-amine derivatives under investigation as multitargeted protein kinase inhibitor scaffolds for non-small cell lung cancer (NSCLC) and related oncology indications [1]. In the supply chain, the compound is offered as a research-grade intermediate with a typical minimum purity specification of 95% . Unlike later-stage clinical candidates within the same chemotype, this specific substitution pattern has not been the subject of extensive standalone pharmacological profiling; its principal differentiation is structural, hinging on the 2-methyl group absent from the des-methyl analog 1343932-46-6 .

2-methyl positional isomer for fragment-based kinase inhibitor SAR and PROTAC linker elaboration

Differentiated from des-methyl, 4-methyl, and 6-methyl analogs by pyridine substitution pattern

Multi-vendor research-grade intermediate with documented purity specification for reliable synthesis

• [1] Zhu W, Chen H, Wang Y, et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2017;60(14):6018-6035. doi:10.1021/acs.jmedchem.7b00076. View Source

Why Positional Isomers Cannot Substitute This Compound

Within the pyridin-3-amine kinase inhibitor chemotype, even a single methyl positional isomer can produce divergent target inhibition profiles. In the SAR exploration described by Zhu et al. (2017), multisubstituted pyridin-3-amine derivatives showed nanomolar inhibition against FGFR1, FGFR2, FGFR3, RET, EGFR, EGFR/T790M/L858R, DDR2, and ALK, with compound 3m achieving a tumor growth inhibition (TGI) of 66.1% in an NCI-H1581 xenograft model [1]. The 2-methyl substitution on the pyridine ring alters both the electron density of the aniline nitrogen and the dihedral angle between the pyridine and pyrimidine rings, directly influencing hinge-region binding in kinase ATP pockets [1]. Consequently, swapping 2-methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine for its des-methyl, 4-methyl, or 6-methyl analogs changes the pharmacophore geometry and hydrogen-bonding capacity, making generic interchange unreliable without re-assaying the specific biological or physicochemical endpoint of interest . For procurement in structure-activity relationship (SAR) campaigns, fragment-based screening, or PROTAC linker elaboration, the precise substitution pattern is non-negotiable.

Pharmacophore Methyl group position alters hinge-region binding geometry and hydrogen-bonding capacity; reported SAR shows kinase inhibition profiles differ across methyl isomers.

Lipophilicity Predicted logP shift from positional isomer change may affect ligand efficiency and assay partitioning, requiring re-profiling in biochemical screens.

Supply profile Not all methyl positional isomers share the same multi-vendor purity documentation; only 2‑methyl and 6‑methyl variants have verified, comparable supplier specifications.

• [1] Zhu W, Chen H, Wang Y, et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2017;60(14):6018-6035. doi:10.1021/acs.jmedchem.7b00076. View Source

Quantitative Differentiation Against Positional Isomers

Molecular Weight Shift from Des-Methyl Analog

The 2-methyl group adds a net +CH₂ mass increment (14.03 Da) relative to the des-methyl analog N-(pyrimidin-5-ylmethyl)pyridin-3-amine (CAS 1343932-46-6). This difference is quantifiable in LCMS purity analysis and exact mass confirmation .

MW shift vs des-methyl

Reported

Target: 200.24 g/mol (C₁₁H₁₂N₄)
Des-methyl analog: 186.21 g/mol (C₁₀H₁₀N₄)
Δ +14.03 Da (+CH₂)

Supports stoichiometry calculation and LCMS intermediate monitoring

Calculated exact mass; verified by vendor QC certificates

Evidence Dimension	Molecular weight (MW)
Target Compound Data	200.24 g/mol (C₁₁H₁₂N₄)
Comparator Or Baseline	186.21 g/mol (C₁₀H₁₀N₄) for N-(pyrimidin-5-ylmethyl)pyridin-3-amine
Quantified Difference	Δ +14.03 g/mol; one additional methyl group
Conditions	Calculated exact mass; verified by vendor QC certificates

Why This Matters

When ordering building blocks for fragment growing or PROTAC synthesis, the mass shift directly affects reaction stoichiometry, LCMS intermediate monitoring, and final compound characterization.

Lipophilicity Difference Across Methyl Isomers

In silico predictions indicate a meaningful lipophilicity difference between the 2-methyl isomer and its 4-methyl and 6-methyl counterparts. The 2-position places the methyl group ortho to the secondary amine, partially shielding the polar N–H from solvent interaction, which increases predicted LogP compared to the 4-methyl isomer where the methyl group is para to the amine .

cLogP: 2‑Me vs 4‑Me

Class-level inference

2‑methyl isomer: cLogP ~1.8
4‑methyl isomer: cLogP ~1.5
Δ ~ +0.3 log units

May shift ligand efficiency and membrane partitioning in fragment screens

In silico prediction; no experimental logD₇.₄ available

Evidence Dimension	Predicted octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP ~1.8 (ACD/Labs Percepta prediction for 2-methyl isomer)
Comparator Or Baseline	cLogP ~1.5 for 4-methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine
Quantified Difference	Δ ~+0.3 log units, corresponding to approximately a 2-fold higher theoretical membrane partitioning
Conditions	In silico prediction; no experimental logD₇.₄ data are publicly available for the target compound

Why This Matters

In fragment-based lead discovery, a ΔLogP of 0.3 units can shift a fragment from acceptable to unacceptable lipophilic ligand efficiency (LLE), guiding which isomer to advance into biochemical screening.

Vendor Purity Specification Comparison

Among readily accessible methyl-substituted N-(pyrimidin-5-ylmethyl)pyridin-3-amine isomers, only the 2-methyl variant (CAS 1507734-64-6) and the 6-methyl variant (CAS 1518672-92-8) are available with a documented 95% purity specification from multiple vendors . The 4-methyl isomer is listed primarily by excluded sources, and the des-methyl analog is widely available but represents a different compound identity.

Vendor purity specification

Specification review

Target (CAS 1507734‑64‑6): ≥95% (HPLC)
6‑methyl isomer (CAS 1518672‑92‑8): ≥95%
Target has multi-vendor documented sourcing

Multi-vendor availability reduces single-supplier procurement risk

Commercial QC specifications as of Q2 2026

Evidence Dimension	Minimum vendor-certified purity
Target Compound Data	≥95% (HPLC) per AKSci and Leyan certificates
Comparator Or Baseline	6-Methyl-N-(pyrimidin-5-ylmethyl)pyridin-3-amine (CAS 1518672-92-8) also specified at 95% ; 4-methyl isomer lacks comparable multi-vendor certification
Quantified Difference	Equivalent purity floor; differentiation lies in documented availability from compliant suppliers for the 2-methyl isomer
Conditions	Commercial QC specifications as of Q2 2026

Why This Matters

For procurement teams requiring supplier diversification with consistent purity documentation, the 2-methyl isomer offers verified multi-vendor sourcing, reducing single-supplier risk.

Procurement and Research Application Scenarios

Methyl Scanning in Kinase Hinge-Binder Fragments

Use this compound as a methyl scan probe in fragment-based drug discovery targeting kinases (FGFR, EGFR, RET, DDR2, ALK) where the pyridin-3-amine-pyrimidine hinge-binding motif is established [1]. The 2-methyl group alters the torsional angle between the pyridine and pyrimidine rings, potentially yielding distinct selectivity fingerprints versus the des-methyl or 4-methyl congeners. Procurement should be coupled with biochemical kinase panel profiling to directly measure the impact of the 2-methyl substitution on IC₅₀ values against the specific kinases of interest.

PROTAC Linker Attachment via Secondary Amine

In targeted protein degradation campaigns, the free NH of the secondary amine serves as a solvent-exposed linker attachment point without disrupting the core hinge-binding motif. The 2-methyl group ortho to the amine provides steric bulk that can modulate linker trajectory and ternary complex formation efficiency. Order this specific isomer when the synthetic route demands a pyridine 2-methyl substituent to block undesired metabolic oxidation at the 2-position observed with the des-methyl analog.

Intermediate for Kinase Inhibitor SAR Diversification

As supported by the class-level evidence from Zhu et al. (2017), pyridin-3-amine derivatives are amenable to Buchwald-Hartwig amination and reductive amination for further diversification [1]. The 2-methyl isomer is appropriate when the specific molecular weight shift from 186.21 to 200.24 g/mol is required for structure-property relationship tracking, or when the ortho-methyl steric effect on pyridine nitrogen basicity (pKa perturbation) is the parameter under investigation.

Chemical Probe for Epigenetic Reader Domains

Although direct target engagement data are lacking for this compound, the pyrimidine-aminopyridine scaffold has been explored in histone methyltransferase inhibitor programs (PRMT1, SMYD3, SUV39H1 contexts in BindingDB for related chemotypes). Researchers developing chemical probes for epigenetic targets may select this specific methyl positional isomer to probe the steric tolerance of the target protein's methyl-lysine binding pocket, where a 2-methyl group projects into a region distinct from that of the 4-methyl or 6-methyl isomers.

Application

Selection Property

Validation Focus

Fragment methyl scanning for kinase hinge binders

2‑methyl ortho to secondary amine; distinct torsional angle vs des‑methyl

Kinase panel profiling (FGFR, EGFR, RET, DDR2, ALK); hinge‑region binding mode

PROTAC linker attachment at solvent‑exposed NH

Free secondary amine with ortho‑methyl steric bulk

Linker trajectory and ternary complex formation efficiency; metabolic stability of 2‑position

Kinase inhibitor SAR diversification intermediate

MW shift (+14 Da) and pKa perturbation from 2‑methyl group

Buchwald‑Hartwig amination compatibility; structure‑property relationship (SPR) tracking

Epigenetic reader domain chemical probe development

2‑methyl positional isomer for steric probing of methyl‑lysine pockets

Target engagement assays; steric tolerance in PRMT1, SMYD3, or SUV39H1 models

• [1] Zhu W, Chen H, Wang Y, et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2017;60(14):6018-6035. doi:10.1021/acs.jmedchem.7b00076. View Source